Cas no 1171880-01-5 (2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethan-1-amine)

• Product Name: 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethan-1-amine
• CAS No: 1171880-01-5
• MF: C₁₇H₂₇N₃
• MW: 273.416383981705
• MDL: MFCD11987144
• CID: 5167044
• PubChem ID: 44116911
• Update Time: 2025-05-21

2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2-(1-METHYL-1,2,3,4-TETRAHYDROQUINOLIN-6-YL)-2-PIPERIDIN-1-YLETHYL]AMINE
• 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethan-1-amine
• 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethanamine
• 2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethanamine

• MDL： MFCD11987144
• Inchi： 1S/C17H27N3/c1-19-9-5-6-14-12-15(7-8-16(14)19)17(13-18)20-10-3-2-4-11-20/h7-8,12,17H,2-6,9-11,13,18H2,1H3
• InChI Key： UXIXWMYPKBHCIF-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C(CN)C1=CC=C2C(=C1)CCCN2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 2.2
• Topological Polar Surface Area: 32.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 427.8±45.0 °C at 760 mmHg
• Flash Point: 209.2±23.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethan-1-amine

2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-(Piperidin-1-Yl)Ethan-1-Amine: A Comprehensive Overview

2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-(Piperidin-1-Yl)Ethan-1-Amine, commonly referenced by its CAS number CAS No. 1171880-01-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines elements of tetrahydroquinoline and piperidine moieties. The integration of these structural components contributes to its diverse chemical properties and reactivity.

The molecular structure of this compound is notable for its bicyclic framework. The tetrahydroquinoline moiety provides a rigid aromatic system with partial saturation, while the piperidine ring introduces flexibility and additional nitrogen functionality. This combination enhances the compound's ability to participate in various chemical reactions and interactions. Recent studies have highlighted the importance of such structural features in drug design and development.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a precursor or intermediate in the synthesis of bioactive molecules. For instance, the presence of nitrogen atoms in both the tetrahydroquinoline and piperidine rings facilitates hydrogen bonding and other non-covalent interactions crucial for biological activity. This makes it a valuable candidate for exploring new therapeutic agents.

Recent advancements in synthetic methodologies have further enhanced our ability to synthesize this compound efficiently. Techniques such as catalytic hydrogenation and palladium-catalyzed coupling reactions have been employed to optimize its production process. These methods not only improve yield but also ensure higher purity levels, which are essential for downstream applications.

In terms of pharmacological applications, this compound has shown promise in preliminary studies targeting various disease states. Its ability to modulate specific biological pathways makes it a potential candidate for drug discovery programs focused on neurodegenerative diseases or inflammatory conditions. However, further research is required to fully understand its pharmacokinetic profile and safety parameters.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its electronic structure and potential binding affinities with biological targets. These computational approaches complement experimental data and accelerate the drug discovery process.

Moreover, the environmental impact of this compound has been a subject of interest in recent years. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring sustainable practices in chemical manufacturing and disposal.

In conclusion, 2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-(Piperidin-1-Yl)Ethan-1-Amine (CAS No. 1171880-01-5) represents a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound holds the potential to contribute significantly to both academic and industrial endeavors.